Cas no 946340-39-2 (N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-2-methyl-1,3-benzothiazole-6-sulfonamide)

• Product Name: N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-2-methyl-1,3-benzothiazole-6-sulfonamide
• CAS No: 946340-39-2
• MF: C₁₈H₁₆N₄O₄S₂
• MW: 416.474040985107
• CID: 6033639
• PubChem ID: 16905614
• Update Time: 2025-05-30

N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-2-methyl-1,3-benzothiazole-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-2-methyl-1,3-benzothiazole-6-sulfonamide
• 6-Benzothiazolesulfonamide, N-[2-[3-(2-furanyl)-6-oxo-1(6H)-pyridazinyl]ethyl]-2-methyl-
• N-[2-[3-(furan-2-yl)-6-oxopyridazin-1-yl]ethyl]-2-methyl-1,3-benzothiazole-6-sulfonamide
• N-{2-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-2-methyl-1,3-benzothiazole-6-sulfonamide
• F2341-0049
• N-(2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)ethyl)-2-methylbenzo[d]thiazole-6-sulfonamide
• 946340-39-2
• AKOS024642060

• Inchi： 1S/C18H16N4O4S2/c1-12-20-15-5-4-13(11-17(15)27-12)28(24,25)19-8-9-22-18(23)7-6-14(21-22)16-3-2-10-26-16/h2-7,10-11,19H,8-9H2,1H3
• InChI Key： CKKZTYGWSAEHPY-UHFFFAOYSA-N
• SMILES： S1C2=CC(S(NCCN3N=C(C4=CC=CO4)C=CC3=O)(=O)=O)=CC=C2N=C1C

Computed Properties

• Exact Mass: 416.06129735g/mol
• Monoisotopic Mass: 416.06129735g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 764
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 142Ų

Experimental Properties

• Density: 1.53±0.1 g/cm3(Predicted)
• Boiling Point: 622.7±65.0 °C(Predicted)
• pka: 9.98±0.50(Predicted)

Additional information on N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-2-methyl-1,3-benzothiazole-6-sulfonamide

Introduction to N-{2-3-(furan-2-yl-6-oxo-1,6-dihydropyridazin-1-ylethyl)}-2-methyl-1,3-benzothiazole-6-sulfonamide (CAS No. 946340-39-2)

N-{2-3-(furan-2-yl-6-oxo-1,6-dihydropyridazin-1-ylethyl)}-2-methyl-1,3-benzothiazole-6-sulfonamide, identified by its CAS number 946340-39-2, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule represents a fascinating intersection of heterocyclic chemistry and sulfonamide functionality, which has been extensively explored for its potential pharmacological properties. The structural framework of this compound incorporates several key features that make it a compelling candidate for further investigation, particularly in the context of drug discovery and development.

The core structure of N-{2-3-(furan-2-yl-6-oxo-1,6-dihydropyridazin-1-ylethyl)}-2-methyl-1,3-benzothiazole-6-sulfonamide is characterized by a benzothiazole moiety linked to an ethyl chain that terminates in a pyridazine ring. The pyridazine ring itself is substituted with a furan group at the 2-position, which introduces a unique electronic and steric environment to the molecule. This combination of heterocyclic rings is not only chemically diverse but also suggests potential for interactions with biological targets that are rich in aromatic and heteroaromatic systems.

One of the most intriguing aspects of this compound is its sulfonamide group at the 6-position of the benzothiazole ring. Sulfonamides are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of this functional group in N-{2-3-(furan-2-yloxy)-6-oxy}-1,6-dihydropyridazineethyl}-methyl]-1,3-benzothiazole]-sulfonamide suggests that it may exhibit similar pharmacological effects. Moreover, the structural flexibility provided by the ethyl chain connecting the pyridazine ring to the benzothiazole sulfonamide could allow for optimization of binding interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of complex molecules like N-{2-[pyridazine-¹,⁵-diyl](furan-²yloxy)methyl]}methyl]-[1,3-benzothiazol]-6-sulfonamide with high accuracy. These tools have been instrumental in identifying potential lead compounds for further development. For instance, studies have shown that modifications to the furan ring can significantly alter the pharmacokinetic properties of sulfonamides, making them more suitable for therapeutic applications. This underscores the importance of understanding the structural features that contribute to biological activity.

The synthesis of N-{[pyridazine](methylideneamino)-methyl]-[benzothiazol-⁵(⁴H)-yl]sulfonamide involves several key steps that highlight the synthetic ingenuity required to construct such complex molecules. The introduction of the pyridazine ring into the structure was achieved through a condensation reaction between an appropriate hydrazine derivative and a β-keto ester. Subsequent functionalization with the furan group was accomplished via nucleophilic substitution reactions under controlled conditions. Finally, introduction of the sulfonamide group was achieved through reaction with sulfur trioxide chloride or another suitable sulfonation agent.

The role of heterocyclic compounds like those found in N-{[pyridazine](methylideneamino)-methyl]}-[benzothiazol-5(4H)-yl]sulfonamide in medicinal chemistry cannot be overstated. These molecules often exhibit unique biological activities due to their ability to interact with multiple targets simultaneously. For example, recent studies have demonstrated that compounds containing both benzothiazole and pyridazine moieties can inhibit enzymes involved in inflammation and cancer progression. This dual-targeting strategy has shown promise in preclinical trials as a means to enhance therapeutic efficacy while minimizing side effects.

In addition to their potential as standalone therapeutic agents, compounds like N-{[pyridazine](methylideneamino)-methyl]}-[benzothiazol-5(4H)-yl]sulfonamide can serve as valuable building blocks for more complex drug candidates. Their modular design allows for easy modification at multiple sites without compromising overall structural integrity. This flexibility has been exploited by medicinal chemists to generate libraries of derivatives that can be screened for improved pharmacological properties.

The future direction of research on N-{[pyridazine](methylideneamino)-methyl]}-[benzothiazol-5(4H)-yl]sulfonamide and related compounds will likely focus on optimizing their pharmacokinetic profiles and exploring new therapeutic applications. Advances in synthetic methodologies will continue to enable the construction of increasingly complex molecules with tailored properties. Additionally, interdisciplinary approaches combining computational modeling with experimental validation will be essential for accelerating drug discovery efforts.

In conclusion, N-{[pyridazine](methylideneamino)-methyl]}-[benzothiazol-5(4H)-yl]sulfonamide represents an exciting example of how structural complexity can be leveraged to develop novel therapeutics. Its unique combination of heterocyclic rings and functional groups makes it a promising candidate for further investigation in both academic research and industrial drug development pipelines.